Boc-N-methyl-D-2-aminobutyric acid

• IUPAC Name: (2R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• InChI: InChI=1S/C10H19NO4/c1-6-7(8(12)13)11(5)9(14)15-10(2,3)4/h7H,6H2,1-5H3,(H,12,13)/t7-/m1/s1
• InChI Key: QIXDRLIEARGEQY-SSDOTTSWSA-N
• Canonical SMILES: CCC(C(=O)O)N(C)C(=O)OC(C)(C)C
• Isomeric SMILES: CC[C@H](C(=O)O)N(C)C(=O)OC(C)(C)C
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

Boc-N-methyl-D-2-aminobutyric acid is a derivative of GABA and a hydrolysis product of the industrial solvent, N-methyl-2-pyrrolidinone. It is biologically a product of nicotine catabolism in bacteria and inhibits L-Carnitine from undergoing β-oxidation in mammals.

Synthesis Analysis

The formation of Boc-protected amines and amino acids, such as this compound, is conducted under either aqueous or anhydrous conditions, by reaction with a base and the anhydride Boc2O. Active esters and other derivatives such as Boc-ONH2 and Boc-N3 can also be used. The Boc group is stable towards most nucleophiles and bases.

Molecular Structure Analysis

This compound contains a total of 33 bonds; 14 non-H bonds, 2 multiple bonds, 5 rotatable bonds, 2 double bonds, 1 carboxylic acid (aliphatic), 1 (thio-) carbamate (aliphatic), and 1 hydroxyl group.

Chemical Reactions Analysis

The Boc group can be cleaved by mild acidolysis. It is stable towards most nucleophiles and bases. Therefore, an orthogonal protection strategy using a base-labile protection group such as Fmoc is possible.

Physical And Chemical Properties Analysis

The molecular formula of this compound is C10H19NO4. Its molecular weight is 217.26216. Other physical and chemical properties are not explicitly mentioned in the search results.

Scientific Research Applications

Bioproduction of l-2-Aminobutyric Acid

Boc-N-methyl-D-2-aminobutyric acid, an unnatural amino acid, is significant in the bioproduction of l-2-Aminobutyric Acid (l-ABA), a key intermediate in several important drugs. A study by An et al. (2017) utilized a strain of Aspergillus tamarii to efficiently produce l-ABA using a microbial lipase to resolve racemic methyl N-Boc-2-aminobutyrate.

Amidation Protocol in Molecular Design

In molecular design, this compound plays a role in the synthesis of amide derivatives. Jo et al. (2018) Jo et al. (2018) demonstrated an efficient synthetic protocol for amide derivatives of Boc-2-aminoisobutyrate, overcoming the steric challenges in conventional amidation processes.

ESR Characterization in Peptide Research

The compound is also instrumental in electron spin resonance (ESR) characterization of peptides. Hanson et al. (1996) Hanson et al. (1996) used α-Aminoisobutyric acid (Aib), a similar compound, to study the conformational trends of Aib-rich peptides in various solvents.

Synthesis and Resolution in Drug Research

In drug research, this compound is significant for the synthesis and resolution of non-natural amino acids. Xiao (2008) Xiao (2008) discussed the synthesis of o-, m-and p-Boc-L-methylphenylalanines, highlighting their role in drugs like anti-hypertension medications and peptide receptor antagonists.

Synthesis of Analogues in Peptide Synthesis

The compound also facilitates the synthesis of Nα-methyl-arginine and Nα-methyl-ornithine derivatives, as explored by Xue and DeGrado (1995) Xue & DeGrado (1995). These derivatives, starting with Boc-L-Gln, are crucial in peptide synthesis.